6-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile
CAS No.: 2640877-54-7
Cat. No.: VC11851049
Molecular Formula: C18H20FN5O
Molecular Weight: 341.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2640877-54-7 |
|---|---|
| Molecular Formula | C18H20FN5O |
| Molecular Weight | 341.4 g/mol |
| IUPAC Name | 6-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile |
| Standard InChI | InChI=1S/C18H20FN5O/c1-12-17(19)18(22-13(2)21-12)25-11-14-6-8-24(9-7-14)16-5-3-4-15(10-20)23-16/h3-5,14H,6-9,11H2,1-2H3 |
| Standard InChI Key | RHKGLBIAFGRLBL-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=NC(=N1)C)OCC2CCN(CC2)C3=CC=CC(=N3)C#N)F |
| Canonical SMILES | CC1=C(C(=NC(=N1)C)OCC2CCN(CC2)C3=CC=CC(=N3)C#N)F |
Introduction
6-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile is a complex organic compound featuring a pyridine core, a piperidine ring, and a fluorinated pyrimidine moiety. This unique structural arrangement suggests potential biological activity and pharmacological applications, particularly due to the presence of the 5-fluoro-2,6-dimethylpyrimidin-4-yl group, which enhances lipophilicity and metabolic stability .
Synthesis
The synthesis of compounds with similar structures typically involves multi-step pathways common in heterocyclic chemistry. These methods allow for the efficient construction of the target compound while maintaining control over stereochemistry and functional group orientation. Common methodologies include:
-
Nucleophilic Substitution: Often used to introduce the piperidine and pyrimidine moieties.
-
Cross-Coupling Reactions: Useful for forming carbon-carbon bonds between different rings.
-
Oxidation/Reduction Steps: May be necessary to adjust the oxidation state of certain functional groups.
Biological Activity and Potential Applications
Compounds featuring pyrimidine and piperidine rings have been shown to exhibit various pharmacological properties, including antimicrobial, anticancer, and antiviral activities. The presence of a fluorinated pyrimidine group in this compound may enhance its interaction with biological targets, potentially leading to increased potency and selectivity.
| Compound Type | Biological Activity |
|---|---|
| Pyrimidine Derivatives | Antimicrobial, anticancer |
| Piperidine Derivatives | Neurological effects, analgesic |
| Fluorinated Compounds | Enhanced metabolic stability |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume